Photoredox-catalyzed intermolecular dearomative trifluoromethylcarboxylation of indoles and heteroanalogues with CO2 and fluorinated radical precursors†

Green Chemistry Pub Date: 2022-09-22 DOI: 10.1039/D2GC03000D

Abstract

A photoredox-catalyzed intermolecular dearomative trifluoromethylcarboxylation of indoles and heteroanalogues with CO2 and fluorinated radical precursors has been achieved. A range of substrates has been used in sequential conversion to generate polyfunctionalized benzoheterocycles under mild conditions in high yields with excellent regioselectivity and diastereoselectivity.

Graphical abstract: Photoredox-catalyzed intermolecular dearomative trifluoromethylcarboxylation of indoles and heteroanalogues with CO2 and fluorinated radical precursors
Photoredox-catalyzed intermolecular dearomative trifluoromethylcarboxylation of indoles and heteroanalogues with CO2 and fluorinated radical precursors†
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